Cas no 1804095-87-1 (2-Bromo-6-propionylbenzoyl chloride)

• Product Name: 2-Bromo-6-propionylbenzoyl chloride
• CAS No: 1804095-87-1
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4979180
• Update Time: 2025-10-09

2-Bromo-6-propionylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-propionylbenzoyl chloride

• Inchi： 1S/C10H8BrClO2/c1-2-8(13)6-4-3-5-7(11)9(6)10(12)14/h3-5H,2H2,1H3
• InChI Key： ADJPCAQNTRSSCP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)Cl)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-6-propionylbenzoyl chloride

Comprehensive Overview of 2-Bromo-6-propionylbenzoyl chloride (CAS No. 1804095-87-1): Properties, Applications, and Industry Insights

2-Bromo-6-propionylbenzoyl chloride (CAS No. 1804095-87-1) is a specialized organic compound widely recognized for its role in synthetic chemistry and pharmaceutical research. This benzoyl chloride derivative features a bromine substituent and a propionyl group, making it a versatile intermediate for cross-coupling reactions and acylations. Its molecular structure (C₁₀H₈BrClO₂) and reactive carbonyl chloride moiety enable applications in drug discovery, material science, and agrochemical synthesis.

In recent years, the demand for high-purity intermediates like 2-Bromo-6-propionylbenzoyl chloride has surged due to advancements in targeted drug delivery and small-molecule therapeutics. Researchers frequently search for "benzoyl chloride derivatives in medicinal chemistry" or "brominated aromatic compounds for Suzuki reactions," reflecting its relevance in modern organic synthesis. The compound’s stability under inert conditions and compatibility with palladium-catalyzed reactions further enhance its utility.

From an industrial perspective, CAS 1804095-87-1 is often discussed alongside trends such as green chemistry and atom-efficient processes. Laboratories prioritize compounds with minimal byproduct formation, aligning with global sustainability goals. Searches for "eco-friendly bromination methods" or "scalable synthesis of benzoyl chlorides" highlight this intersection. Notably, the propionyl group in 2-Bromo-6-propionylbenzoyl chloride offers unique steric and electronic effects, enabling selective modifications in complex molecules.

Quality control is critical for CAS 1804095-87-1, with analytical techniques like HPLC and NMR spectroscopy ensuring batch consistency. Queries such as "how to characterize brominated benzoyl chlorides" or "storage conditions for acid chlorides" underscore user concerns about stability and purity. Proper handling under anhydrous conditions and storage at low temperatures are recommended to preserve reactivity.

Innovations in catalytic methodologies have expanded the applications of 2-Bromo-6-propionylbenzoyl chloride, particularly in heterocycle formation and peptide conjugation. Its role in constructing biaryl scaffolds—key motifs in kinase inhibitors—has attracted attention in oncology research. Discussions on "building blocks for kinase inhibitors" or "benzoyl chloride in peptide coupling" frequently cite this compound as a benchmark.

In summary, 2-Bromo-6-propionylbenzoyl chloride (CAS No. 1804095-87-1) bridges fundamental research and industrial applications, driven by its structural versatility and compatibility with cutting-edge synthetic protocols. As the pharmaceutical and materials sectors evolve, this compound remains pivotal for developing next-generation bioactive molecules and functional materials.